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Compound of Interest

Compound Name:
2,3-Dibromoanthracene-9,10-

dione

Cat. No.: B1590843 Get Quote

A comprehensive analysis of 9,10-Dibromoanthracene due to the absence of publicly available

spectroscopic data for 2,3-Dibromoanthracene-9,10-dione.

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: Extensive searches for spectroscopic and experimental data for 2,3-
Dibromoanthracene-9,10-dione did not yield any specific results in the public domain.

Therefore, this guide provides a detailed analysis of the closely related and well-characterized

compound, 9,10-Dibromoanthracene, as a representative example of a dibromoanthracene

derivative.

Introduction
Anthracene derivatives are a class of polycyclic aromatic hydrocarbons that are of significant

interest in materials science and pharmaceutical research. Their unique electronic and

photophysical properties make them valuable building blocks for organic semiconductors,

fluorescent probes, and potential therapeutic agents. This guide focuses on the spectroscopic

and synthetic aspects of 9,10-Dibromoanthracene, a key intermediate in the synthesis of

various functionalized anthracene compounds.

Spectroscopic Data for 9,10-Dibromoanthracene
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The following tables summarize the key spectroscopic data for 9,10-Dibromoanthracene,

providing a baseline for its characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: ¹H NMR Data for 9,10-Dibromoanthracene

Chemical Shift (ppm) Multiplicity Assignment

8.59 - 8.56 multiplet 4H

7.64 - 7.61 multiplet 4H

Solvent: CDCl₃, Frequency: 500 MHz[1]

Infrared (IR) Spectroscopy
Table 2: Key IR Absorptions for 9,10-Dibromoanthracene

Wavenumber (cm⁻¹) Description

2920, 2850 C-H stretching

1650, 1560 C=C aromatic ring stretching

1460, 1380 C-H bending

1260 C-H in-plane bending

926, 746 C-H out-of-plane bending

579 C-Br stretching

Sample Preparation: KBr pellet[1]

Mass Spectrometry (MS)
Table 3: Mass Spectrometry Data for 9,10-Dibromoanthracene
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m/z Interpretation

336.1 [M]⁺ (Calculated: 336.0)

Ionization Method: Not specified[1]

Ultraviolet-Visible (UV-Vis) Spectroscopy
The electronic absorption spectra of 9,10-Dibromoanthracene have been studied, showing

characteristic absorption bands. A Rydberg type transition, which is unusually broad and has

an out-of-plane polarization, has been observed starting at 290 nm in the crystalline form[2].

Experimental Protocols
Detailed experimental procedures are crucial for the reproducibility of synthetic and analytical

results. The following section outlines a common method for the synthesis of 9,10-

Dibromoanthracene.

Synthesis of 9,10-Dibromoanthracene
A widely used method for the synthesis of 9,10-Dibromoanthracene is the direct bromination of

anthracene.[1][3]

Materials:

Anthracene

Carbon tetrachloride (or other suitable solvent)

Bromine

Procedure:

Dissolve anthracene in carbon tetrachloride in a flask equipped with a mechanical stirrer and

a reflux condenser.

Slowly add bromine to the solution while stirring vigorously. The reaction is typically carried

out at room temperature.[1][3]
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The 9,10-dibromoanthracene product will precipitate out of the solution.

After the addition of bromine is complete (approximately 30 minutes), the mixture is gently

heated to reflux and maintained for about one hour.[4]

The mixture is then cooled, and the crude product is collected by filtration.

The collected solid is washed with cold carbon tetrachloride and dried.

Further purification can be achieved by recrystallization from a suitable solvent like

dichloromethane or toluene to yield yellow needle-like crystals.[1][4]
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Caption: Synthesis workflow for 9,10-Dibromoanthracene.

Signaling Pathways and Applications in Drug
Development
There is no specific information available in the searched literature regarding the involvement

of 2,3-Dibromoanthracene-9,10-dione in biological signaling pathways or its direct application

in drug development. However, anthracene derivatives, in general, are investigated for their
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potential as anticancer agents. For instance, some anthracene-9,10-dione derivatives have

been synthesized and evaluated for their DNA-binding properties and cytotoxic activity.

Conclusion
While a comprehensive spectroscopic and experimental guide for 2,3-Dibromoanthracene-
9,10-dione could not be compiled due to a lack of available data, this document provides a

thorough overview of the closely related compound, 9,10-Dibromoanthracene. The presented

spectroscopic data, along with the detailed synthesis protocol, serves as a valuable resource

for researchers working with dibromoanthracene derivatives. Further research is required to

isolate and characterize 2,3-Dibromoanthracene-9,10-dione to elucidate its properties and

potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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